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Compound of Interest

Compound Name: Propargyl-PEG4-mesyl ester

Cat. No.: B3092664

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propargyl-PEG4-mesyl ester is a heterobifunctional linker commonly employed in
bioconjugation and drug delivery applications. Its structure incorporates a propargyl group for
click chemistry reactions, a tetraethylene glycol (PEG4) spacer to enhance hydrophilicity, and a
mesyl (methanesulfonyl) ester as a reactive leaving group for nucleophilic substitution.
Understanding the solubility and stability of this linker is critical for its effective use in
experimental design, ensuring reproducibility and the successful development of novel
therapeutics and research tools. This technical guide provides an in-depth overview of the
solubility and stability characteristics of Propargyl-PEG4-mesyl ester, including experimental
protocols for their determination.

Chemical Structure and Properties

Propargyl-PEG4-mesyl ester is a liquid at room temperature with a molecular weight of
approximately 310.11 g/mol . The PEG4 chain significantly influences its physicochemical
properties, particularly its solubility.

Caption: Key Properties of Propargyl-PEG4-Mesyl Ester.

Solubility Profile
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The solubility of Propargyl-PEG4-mesyl ester is a key consideration for its handling and use
in various reaction conditions. The presence of the hydrophilic PEG4 chain generally imparts
good solubility in a range of aqueous and organic solvents.

Qualitative Solubility

Based on data for structurally related compounds, Propargyl-PEG4-mesyl ester is expected
to be soluble in a variety of common laboratory solvents. The PEG units are known to increase
the solubility of molecules in aqueous environments[1]. A similar compound, Propargyl-PEG4-
acid, is reported to be soluble in water, dimethyl sulfoxide (DMSO), dichloromethane (DCM),
and dimethylformamide (DMF)[2].

Solvent Class Example Solvents Expected Solubility

Water, Phosphate-Buffered
Aqueous ) Soluble
Saline (PBS)

) Dimethyl Sulfoxide (DMSO),
Polar Aprotic ) ) Soluble
Dimethylformamide (DMF)

Chlorinated Dichloromethane (DCM) Soluble

Experimental Protocol for Quantitative Solubility
Determination (Shake-Flask Method)

To obtain precise solubility values, the shake-flask method is a reliable and widely used
technique[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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